Cas no 4322-63-8 (sodium hydrogen D-glucarate)

• Product Name: sodium hydrogen D-glucarate
• CAS No: 4322-63-8
• MF: C₆H₉NaO₈
• MW: 232.120633840561
• CID: 928866
• PubChem ID: 23690074
• Update Time: 2025-04-19

sodium hydrogen D-glucarate Chemical and Physical Properties

Names and Identifiers

• sodium hydrogen D-glucarate
• sodium,(2S,3S,4S,5R)-2,3,4,5,6-pentahydroxy-6-oxohexanoate
• sodium (2S,3S,4S,5R)-5-carboxy-2,3,4,5-tetrahydroxypentanoate (non-preferred name)
• DTXSID90195792
• 4322-63-8
• HEMLSXULQATQSD-SBBOJQDXSA-M
• EINECS 224-353-7

• Inchi： 1S/C6H10O8.Na/c7-1(3(9)5(11)12)2(8)4(10)6(13)14;/h1-4,7-10H,(H,11,12)(H,13,14);/q;+1/p-1/t1-,2-,3-,4+;/m0./s1
• InChI Key： HEMLSXULQATQSD-SBBOJQDXSA-M
• SMILES： [Na+].O[C@H]([C@@H](C(=O)[O-])O)[C@@H]([C@H](C(=O)O)O)O

Computed Properties

• Exact Mass: 232.01951152g/mol
• Monoisotopic Mass: 232.01951152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing